1-(Bromomethoxy)propane

• IUPAC Name: 1-(bromomethoxy)propane
• InChI: InChI=1S/C4H9BrO/c1-2-3-6-4-5/h2-4H2,1H3
• InChI Key: MKMGUCDUYZRWRX-UHFFFAOYSA-N
• Canonical SMILES: CCCOCBr
• Molecular Formula: C4H9BrO
• Molecular Weight: 153.02 g/mol

Description

1-(Bromomethoxy)propane is an organic compound with the molecular formula C4H9BrO. It has a molecular weight of 153.018. It is also known as 3-methoxypropyl bromide.

Molecular Structure Analysis

The molecular structure of this compound consists of a propane molecule where one hydrogen atom is replaced by a bromomethoxy group. The IUPAC Standard InChIKey for this compound is CEVMYGZHEJSOHZ-UHFFFAOYSA-N.

Scientific Research Applications

1-(Bromomethoxy)propane is commonly used as a reagent for the synthesis of other organic compounds. It is used in the synthesis of various compounds such as 2,2-dimethyl-1,3-dioxolane-4-methanol, 3-hydroxy-1,2-propanediyl bis(4-methylbenzenesulfonate), and 3-(4-methoxyphenyl)propanoic acid. These compounds have various applications in the pharmaceutical and chemical industries.

Mechanism of Action

Target of Action

1-(Bromomethoxy)propane is a synthetic compound that is used in various chemical reactions . It’s important to note that the compound’s targets would largely depend on the specific context of its use, such as the type of reaction it’s involved in and the organisms or cells it’s interacting with.

Mode of Action

They can participate in various types of reactions, including nucleophilic substitutions . In such reactions, the bromine atom in the bromoalkane is replaced by a nucleophile, a molecule or ion that donates an electron pair to form a covalent bond.

Biochemical Pathways

Bromoalkanes can potentially interfere with lipid metabolism, given their structural similarity to fatty acids . They might be incorporated into lipid molecules, altering their properties and potentially disrupting the function of cell membranes. More research is needed to confirm these possibilities and to uncover other biochemical pathways that might be affected by this compound.

Pharmacokinetics

It’s known that the compound has a density of 136 g/cm3 and a boiling point of 121 °C . These properties could influence its bioavailability and distribution within the body. For instance, its relatively high density might limit its diffusion across biological membranes, potentially affecting its absorption and distribution.

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound’s reactivity might be affected by the pH, temperature, and ionic strength of its environment . Additionally, the presence of other reactive species could influence the compound’s reactivity and the types of reactions it participates in. More research is needed to fully understand how these and other environmental factors influence the action, efficacy, and stability of this compound.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(Bromomethoxy)propane in lab experiments is that it is readily available and relatively inexpensive. It is also easy to handle and has a long shelf life. However, it is toxic and can cause skin and eye irritation. It is also a flammable liquid and should be handled with care.

Future Directions

There are several future directions for research involving 1-(Bromomethoxy)propane. One area of research could be to investigate its potential as a reagent for the synthesis of new organic compounds with potential applications in the pharmaceutical and chemical industries. Another area of research could be to investigate its toxicity and potential health effects on humans and the environment. Additionally, research could be conducted to explore alternative synthesis methods for this compound that are more environmentally friendly and sustainable.
Conclusion
In conclusion, this compound is an organic compound commonly used in scientific research as a reagent for the synthesis of other organic compounds. It is synthesized by the reaction between 1-bromo-3-chloropropane and methanol. While there is limited information available on its biochemical and physiological effects, it is known to be toxic and can cause skin and eye irritation. Future research could explore its potential as a reagent for the synthesis of new organic compounds and investigate its toxicity and potential health effects.

Safety and Hazards

1-(Bromomethoxy)propane is considered hazardous. It is classified as a flammable liquid and can cause skin irritation, serious eye irritation, and specific target organ toxicity. It may also cause drowsiness or dizziness.